1-Methanesulfonyl-4-methoxy-2-nitrobenzene

• IUPAC Name: 4-methoxy-1-methylsulfonyl-2-nitrobenzene
• InChI: InChI=1S/C8H9NO5S/c1-14-6-3-4-8(15(2,12)13)7(5-6)9(10)11/h3-5H,1-2H3
• InChI Key: HXLKMLLNFYMITG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)C)[N+](=O)[O-]
• Molecular Formula: C8H9NO5S
• Molecular Weight: 231.23 g/mol

Description

1-Methanesulfonyl-4-methoxy-2-nitrobenzene is a chemical compound with the CAS Number: 1187658-92-9. It has a molecular weight of 231.23 and its IUPAC name is 4-methoxy-1-(methylsulfonyl)-2-nitrobenzene.

Molecular Structure Analysis

The molecular structure of 1-Methanesulfonyl-4-methoxy-2-nitrobenzene is represented by the linear formula C8H9NO5S. The InChI code for this compound is 1S/C

Scientific Research Applications

Synthesis of Compounds

1-Methanesulfonyl-4-methoxy-2-nitrobenzene is used in the synthesis of complex chemical compounds. For instance, it has been utilized in the multi-step production of methanesulfon-m-anisidide, which is an important compound in various chemical processes (Devarenne, Mabed, & Caminada, 2008).

Chemical Reactivity Studies

Studies on the chemical reactivity of related methanesulfonates (mesylates) have been conducted. These studies involve understanding the reaction dynamics and product selectivity in various chemical environments, which is crucial for applications in synthetic chemistry (Bentley, Christl, Kemmer, Llewellyn, & Oakley, 1994).

Oxidation Reactions

Research has been done on the oxidation of compounds like o-nitrotoluene using cerium(IV) methanesulfonate, demonstrating the potential of methanesulfonyl derivatives in facilitating oxidation reactions, which are fundamental in organic synthesis (Lozar & Savall, 1995).

Synthesis of Sugar Derivatives

1-Methanesulfonyl-4-methoxy-2-nitrobenzene-related compounds have been used in the synthesis of sugar derivatives, showcasing its utility in the field of carbohydrate chemistry. This includes the production of various hexoseptanose derivatives, important in the study of carbohydrates (Bozo, Boros, Párkányi, & Kuszmann, 2000).

Gas Phase Chemistry Studies

Investigations into the gas phase chemistry of sulfonate anions have been carried out. These studies are essential for understanding the fundamental chemical properties and reactions of sulfonic acid derivatives in the gas phase, which has implications in atmospheric chemistry and related fields (Smith, O’Hair, & Williams, 1996).